2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H21FN4O2S2/c1-2-4-16-11-20(28)25-22(24-16)31-13-21(29)27-18(14-6-8-15(23)9-7-14)12-17(26-27)19-5-3-10-30-19/h3,5-11,18H,2,4,12-13H2,1H3,(H,24,25,28)
• InChI Key: KMFUGNYTCZXKLB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)N2C(CC(=N2)C3=CC=CS3)C4=CC=C(C=C4)F
• Molecular Formula: C22H21FN4O2S2
• Molecular Weight: 456.6 g/mol
• CAS No.: 922576-33-8

Description

2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H21FN4O2S2 and its molecular weight is 456.55. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

One significant application of this compound is in the field of cancer research. A study by Hammam et al. (2005) demonstrated that similar fluoro-substituted compounds exhibit anticancer activity against various human cancer cell lines, including lung, breast, and CNS cancers, at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Anti-Inflammatory and Antioxidant Properties

Another study highlighted the anti-inflammatory and antioxidant properties of similar pyrimidine-2-thiol, pyrazole, and pyran derivatives. These compounds showed potent activities both in vitro and in vivo, highlighting their potential as chemotherapeutic compounds (Shehab et al., 2018).

Antimicrobial Activity

The compound also has applications in antimicrobial research. Desai et al. (2012) synthesized a series of compounds, including one similar to the compound , which demonstrated potent inhibitory action against various bacterial and fungal strains (Desai et al., 2012).

Fluorescent Cellular Imaging Agents

Another research by Gholami et al. (2021) used similar compounds for synthesizing polyheterocycles, which were applied as fluorescent cellular imaging agents. These compounds were shown to be useful for staining specific cancer cell lines (Gholami et al., 2021).